Cas no 1355172-90-5 (4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole)

• Product Name: 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole
• CAS No: 1355172-90-5
• MF: C₉H₄Cl₂FNS
• MW: 248.104162216187
• CID: 5159610
• Update Time: 2025-05-18

4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole
• Thiazole, 4,5-dichloro-2-(2-fluorophenyl)-

• Inchi： 1S/C9H4Cl2FNS/c10-7-8(11)14-9(13-7)5-3-1-2-4-6(5)12/h1-4H
• InChI Key： KWUXLWDTUKSZON-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(Cl)N=C1C1=CC=CC=C1F

Additional information on 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole

4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole: A Comprehensive Overview

The compound 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole (CAS No. 1355172-90-5) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the thiazole family, which is a five-membered ring consisting of two nitrogen atoms and three carbon atoms. The presence of chlorine and fluorine substituents in the molecule introduces unique electronic and steric properties, making it a valuable compound for research and development.

Thiazoles are widely studied due to their versatility in organic synthesis and their ability to act as building blocks for more complex molecules. The substitution pattern in 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole is particularly interesting, as the chlorine atoms at positions 4 and 5 create a highly electron-deficient environment. This electronic configuration enhances the molecule's reactivity in certain chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions.

Recent studies have highlighted the potential of 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole in drug discovery. Its ability to modulate biological targets such as kinases and G-protein coupled receptors (GPCRs) has been explored in preclinical models. For instance, researchers have reported that this compound exhibits potent inhibitory activity against specific kinase enzymes, which are often implicated in cancer progression. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into advanced materials research.

The synthesis of 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole typically involves multi-step processes that combine traditional organic chemistry techniques with modern catalytic methods. One common approach involves the condensation of 1H-thiazole derivatives with substituted aryl halides under palladium-catalyzed coupling conditions. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

From an environmental standpoint, the development of sustainable synthesis routes for 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole is a growing area of interest. Researchers are exploring green chemistry principles to minimize waste generation and reduce energy consumption during the synthesis process. For example, the use of microwave-assisted reactions has been shown to significantly accelerate the formation of this compound while lowering the overall carbon footprint.

In conclusion, 4,5-Dichloro-2-(2-fluoro-phenyl)-thiazole (CAS No. 1355172-90-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for both academic research and industrial development. As new research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing science and technology.